Cas no 1330076-52-2 (Salmeterol Xinafoate Adduct ImpurityDISCONTINUED)

• Product Name: Salmeterol Xinafoate Adduct ImpurityDISCONTINUED
• CAS No: 1330076-52-2
• MF: C₃₆H₄₃NO₆
• MW: 585.729730844498
• CID: 1063694
• PubChem ID: 69329656
• Update Time: 2025-09-26

Salmeterol Xinafoate Adduct ImpurityDISCONTINUED Chemical and Physical Properties

Names and Identifiers

• Salmeterol Xinafoate Adduct ImpurityDISCONTINUED
• Salmeterol Xinafoate Adduct Impurity
• 1-hydroxy-4-[[2-hydroxy-5-[1-hydroxy-2-[6-(4-phenylbutoxy)hexylamino]ethyl]phenyl]methyl]naphthalene-2-carboxylic acid
• Salmeterol Xinafoate
• Salmeterol Related Compound H
• 1-Hydroxy-4-[2-hydroxy-5-(1-hydroxy-2-{[6-(4-phenylbutoxy)hexyl]amino}ethyl)benzyl]-2-naphthoic acid
• 1-Hydroxy-4-[[2-hydroxy-5-[1-hydroxy-2-[[6-(4-phenylbutoxy)hexyl]amino]ethyl]phenyl]methyl]-2-naphthalenecarboxylic acid
• DTXSID70740244
• 1330076-52-2
• UNII-3DLK39DC9V
• 1-Hydroxy-4-((2-hydroxy-5-(1-hydroxy-2-((6-(4-phenylbutoxy)hexyl)amino)ethyl)phenyl)methyl)-2-naphthalenecarboxylic acid
• 3DLK39DC9V
• 2-Naphthalenecarboxylic acid, 1-hydroxy-4-((2-hydroxy-5-(1-hydroxy-2-((6-(4-phenylbutoxy)hexyl)amino)ethyl)phenyl)methyl)-
• 1-HYDROXY-4-{[2-HYDROXY-5-(1-HYDROXY-2-{[6-(4-PHENYLBUTOXY)HEXYL]AMINO}ETHYL)PHENYL]METHYL}NAPHTHALENE-2-CARBOXYLIC ACID
• SCHEMBL5142942

• Inchi： 1S/C36H43NO6/c38-33-18-17-27(22-29(33)23-28-24-32(36(41)42)35(40)31-16-7-6-15-30(28)31)34(39)25-37-19-9-1-2-10-20-43-21-11-8-14-26-12-4-3-5-13-26/h3-7,12-13,15-18,22,24,34,37-40H,1-2,8-11,14,19-21,23,25H2,(H,41,42)
• InChI Key： RQBBDIIWJKBGAP-UHFFFAOYSA-N
• SMILES： O(CCCCC1C=CC=CC=1)CCCCCCNCC(C1C=CC(=C(C=1)CC1=CC(C(=O)O)=C(C2C=CC=CC1=2)O)O)O

Computed Properties

• Exact Mass: 585.30900
• Monoisotopic Mass: 585.30903809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 43
• Rotatable Bond Count: 18
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.209±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.5E-4 g/L) (25 ºC),
• PSA: 119.25000
• LogP: 7.15380

Salmeterol Xinafoate Adduct ImpurityDISCONTINUED Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids